3-[(dimethylamino)methyl]-1-(2-quinolinylcarbonyl)-3-piperidinol

• IUPAC Name: [3-[(dimethylamino)methyl]-3-hydroxypiperidin-1-yl]-quinolin-2-ylmethanone
• InChI: InChI=1S/C18H23N3O2/c1-20(2)12-18(23)10-5-11-21(13-18)17(22)16-9-8-14-6-3-4-7-15(14)19-16/h3-4,6-9,23H,5,10-13H2,1-2H3
• InChI Key: BMTVMIIQNZILEV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1(CCCN(C1)C(=O)C2=NC3=CC=CC=C3C=C2)O
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

3-[(dimethylamino)methyl]-1-(2-quinolinylcarbonyl)-3-piperidinol, also known as DMQD, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. DMQD is a piperidine derivative with a quinoline moiety, which makes it a unique and promising drug candidate.

Mechanism of Action

The mechanism of action of 3-[(dimethylamino)methyl]-1-(2-quinolinylcarbonyl)-3-piperidinol is not fully understood, but it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting this enzyme, this compound increases the levels of acetylcholine in the brain, which can improve cognitive function. Additionally, this compound has been shown to modulate the activity of certain ion channels, which can lead to its analgesic effects.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells. Additionally, this compound has been shown to have analgesic effects by modulating the activity of certain ion channels.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(dimethylamino)methyl]-1-(2-quinolinylcarbonyl)-3-piperidinol is its versatility in the laboratory. It can be used in a variety of assays and experiments due to its unique chemical structure. Additionally, this compound has been shown to have low toxicity, making it a safe candidate for further research. However, one limitation of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for further research on 3-[(dimethylamino)methyl]-1-(2-quinolinylcarbonyl)-3-piperidinol. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on ion channels. Finally, the development of new synthesis methods for this compound could lead to improved yields and purity, making it a more viable candidate for clinical trials.

Synthesis Methods

The synthesis of 3-[(dimethylamino)methyl]-1-(2-quinolinylcarbonyl)-3-piperidinol involves the reaction of 2-quinolinecarboxylic acid with N,N-dimethylaminomethyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with piperidin-3-ol to yield this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it a viable candidate for further research.

Scientific Research Applications

3-[(dimethylamino)methyl]-1-(2-quinolinylcarbonyl)-3-piperidinol has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. Additionally, this compound has been shown to have analgesic effects, making it a potential candidate for pain management.